Cas no 1352718-73-0 (2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine)

• Product Name: 2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine
• CAS No: 1352718-73-0
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 4827066
• Update Time: 2025-11-01

2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine

• Inchi： 1S/C10H11F2NO/c11-9-8(2-1-5-13-9)10(12)3-6-14-7-4-10/h1-2,5H,3-4,6-7H2
• InChI Key： LWGXTWAUJKUYKI-UHFFFAOYSA-N
• SMILES： FC1(C2C(=NC=CC=2)F)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine

Introduction to 2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine (CAS No. 1352718-73-0) and Its Emerging Applications in Chemical Biology

2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine, identified by the chemical identifier CAS No. 1352718-73-0, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both fluorine and tetrahydropyran rings, which endow it with unique electronic and steric properties. The structural features of this compound make it a promising candidate for various applications, including drug discovery, molecular probes, and synthetic chemistry.

The fluorine atoms in 2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine play a crucial role in modulating the bioactivity of the molecule. Fluorine substitution is a well-documented strategy in medicinal chemistry, where it can enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The presence of fluorotetrahydro-2H-pyran moiety further contributes to the complexity and functionality of the compound, making it an intriguing scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on the development of fluorinated heterocycles for therapeutic applications. The tetrahydro-2H-pyran ring is particularly interesting due to its ability to mimic bulky alkyl groups while maintaining flexibility, which can be advantageous in optimizing receptor interactions. This structural motif has been explored in various contexts, including the synthesis of kinase inhibitors, GPCR ligands, and antiviral agents.

One of the most compelling aspects of 2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine is its potential as a building block for more complex drug candidates. The combination of fluorine and tetrahydropyran functionalities provides a versatile platform for medicinal chemists to explore structure-activity relationships (SAR). Recent studies have demonstrated that derivatives of this compound exhibit promising biological activity in vitro and in vivo, suggesting its utility in developing novel therapeutics.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The ability to fine-tune electronic properties and improve pharmacokinetic profiles through fluorination has made such molecules highly desirable. For instance, fluorinated pyridines are known for their role in enhancing binding affinity to biological targets, while tetrahydropyran derivatives offer structural diversity and functional flexibility.

Current research efforts are focused on leveraging the unique properties of 2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine to develop new drugs against various diseases. Preclinical studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in metabolic disorders, inflammation, and cancer. The precise arrangement of fluorine atoms and the tetrahydropyran ring allows for selective interactions with biological targets, making it a valuable asset in drug discovery programs.

The synthetic methodologies for preparing 2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine have also seen significant advancements. Modern synthetic techniques enable the efficient construction of complex fluorinated heterocycles with high precision. These methods often involve transition-metal-catalyzed reactions, which facilitate the formation of carbon-carbon bonds under mild conditions. Such advances have not only improved the accessibility of this compound but also opened new avenues for its functionalization.

In conclusion, 2-Fluoro-3-(4-fluorotetrahydro-2H-pyran-4-yl)pyridine (CAS No. 1352718-73-0) represents a fascinating molecule with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, particularly the presence of multiple fluorine atoms and a tetrahydropyran ring, make it an attractive scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new therapeutic potentials for this compound, highlighting its significance in modern drug discovery.